Cas no 1178881-84-9 (endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid)

• Product Name: endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• CAS No: 1178881-84-9
• MF: C₁₃H₂₁NO₄
• MW: 255.31
• CID: 5304771
• PubChem ID: 68429925
• Update Time: 2026-03-10

endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(1R,2R,5R)-8-(tert-butoxycarbonyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• F90083
• (1R,2R,5R)-rel-8-(tert-Butoxycarbonyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• (1R,2R,5R)-8-(tert-butoxycarbonyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• MFCD31731638
• PS-15808
• (1R,2R,5R)-rel-8-(tert-Butoxycarbonyl)-8-azabicyclo[3.2.1]octane-2-carboxylicacid
• 1932803-08-1
• 1178881-84-9
• (1R*,2R*,5R*)-8-(tert-Butoxycarbonyl)-8-azabicyclo[3.2.1]octane-2-carboxylic Acid
• F85923
• SCHEMBL2890236
• FBRWVUWBHWKVEH-OPRDCNLKSA-N

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-8-4-6-9(11(15)16)10(14)7-5-8/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9-,10-/m1/s1
• InChI Key： FBRWVUWBHWKVEH-OPRDCNLKSA-N
• SMILES： [C@@]12([H])N(C(OC(C)(C)C)=O)[C@@]([H])(CC1)CC[C@H]2C(O)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid

Research Brief on endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid (CAS: 1178881-84-9)

The compound endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid (CAS: 1178881-84-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This bicyclic scaffold, characterized by a rigid azabicyclo[3.2.1]octane core, serves as a versatile intermediate for the synthesis of pharmacologically active molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent studies have highlighted the role of this compound as a key building block in the synthesis of tropane alkaloid derivatives, which are known for their affinity to neurotransmitter transporters and receptors. The tert-butoxycarbonyl (Boc) protecting group enhances the compound's stability during synthetic transformations, making it a preferred choice for multi-step organic syntheses. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity and purity of this intermediate, ensuring its reliability in downstream applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid as a precursor for the development of novel sigma-1 receptor ligands. The study demonstrated that modifications at the carboxylic acid moiety led to compounds with enhanced binding affinity and selectivity, offering potential therapeutic avenues for neurodegenerative diseases such as Alzheimer's and Parkinson's. The CAS number 1178881-84-9 was critical in tracking the compound's synthetic pathway and ensuring reproducibility across laboratories.

Another notable application of this compound was reported in the field of asymmetric catalysis. A 2022 paper in Organic Letters detailed its use as a chiral auxiliary in the enantioselective synthesis of β-amino acids, which are pivotal in the design of peptidomimetics and protease inhibitors. The rigid bicyclic framework of the compound provided excellent stereocontrol, yielding products with high enantiomeric excess (ee > 95%). This underscores its value in the synthesis of complex bioactive molecules with defined stereochemistry.

From a pharmacological perspective, the azabicyclo[3.2.1]octane core mimics the structural motifs found in natural products such as cocaine and atropine, making it a promising scaffold for the design of CNS-targeted drugs. Recent preclinical studies have explored its derivatives as potential analgesics and anticonvulsants, with preliminary results indicating favorable blood-brain barrier permeability and metabolic stability. However, further optimization is required to address challenges such as off-target effects and pharmacokinetic variability.

In conclusion, endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid (CAS: 1178881-84-9) represents a versatile and valuable intermediate in medicinal chemistry. Its applications span from drug discovery to asymmetric synthesis, driven by its robust structural features and compatibility with diverse chemical transformations. Ongoing research aims to expand its utility in the development of next-generation therapeutics, particularly for CNS disorders and enzyme modulation. Future studies should focus on optimizing synthetic routes and exploring novel derivatives to unlock its full potential in biomedical applications.